2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol

• IUPAC Name: 2-[(4-nitro-1,1-dioxo-2,5-dihydrothiophen-3-yl)amino]phenol
• InChI: InChI=1S/C10H10N2O5S/c13-10-4-2-1-3-7(10)11-8-5-18(16,17)6-9(8)12(14)15/h1-4,11,13H,5-6H2
• InChI Key: IGGVJPQITURXGC-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(CS1(=O)=O)[N+](=O)[O-])NC2=CC=CC=C2O
• Molecular Formula: C10H10N2O5S
• Molecular Weight: 270.26 g/mol

Description

2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol, also known as NDAT, is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields. NDAT is a member of the thiazolidine family and has a molecular weight of 282.25 g/mol. In

Scientific Research Applications

2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol has been shown to exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases such as Alzheimer's, Parkinson's, and cancer. 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol has also been studied for its potential use as a diagnostic tool for detecting certain types of cancer.
In agriculture, 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol has been shown to have pesticidal properties, making it a potential alternative to traditional chemical pesticides. 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol has also been studied for its potential use as a fertilizer, as it has been shown to increase plant growth and yield.
In environmental science, 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol has been studied for its potential use in water treatment, as it has been shown to effectively remove heavy metals from contaminated water.

Mechanism of Action

2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol exerts its effects through various mechanisms of action. In medicine, 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol has been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which contribute to the development of various diseases. 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol has also been shown to activate certain signaling pathways that promote cell survival and inhibit cell death.
In agriculture, 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol has been shown to disrupt the nervous system of pests, leading to their death. 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol has also been shown to improve nutrient uptake in plants, leading to increased growth and yield.
Biochemical and Physiological Effects
2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol has been shown to have various biochemical and physiological effects. In medicine, 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol has been shown to reduce inflammation and oxidative stress, which are associated with the development of various diseases. 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol has also been shown to improve cognitive function and memory in animal models.
In agriculture, 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol has been shown to reduce pest damage and improve plant growth and yield. 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol has also been shown to increase the levels of certain nutrients in plants, making them more nutritious.

Advantages and Limitations for Lab Experiments

2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol has several advantages for lab experiments, including its high purity and stability. 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol is also relatively easy to synthesize, making it readily available for research purposes. However, 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol has several limitations, including its potential toxicity and limited solubility in water. These limitations must be taken into consideration when designing experiments involving 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol.

Future Directions

There are several future directions for research involving 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol. In medicine, further studies are needed to fully understand the mechanisms of action of 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol and its potential applications in the treatment of various diseases. In agriculture, further studies are needed to optimize the use of 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol as a pesticide and fertilizer. In environmental science, further studies are needed to explore the potential use of 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol in water treatment.
Conclusion
2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields. 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol has been extensively studied for its potential use in medicine, agriculture, and environmental science. 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol exerts its effects through various mechanisms of action and has several advantages and limitations for lab experiments. Further research is needed to fully understand the potential applications of 2-[(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amino]phenol and to optimize its use in various fields.